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Audience: Researchers, scientists, and drug development professionals.

Introduction

Tert-Butyldiphenylsilyl chloride (TBDPSCI) is a versatile and widely utilized organosilicon
compound in organic synthesis.[1] Its primary application is as a protecting group for hydroxyl
functionalities, forming robust tert-butyldiphenylsilyl (TBDPS) ethers.[1][2] The significant steric
bulk provided by the two phenyl groups and the tert-butyl group confers exceptional stability to
the resulting silyl ether, particularly under acidic conditions.[2][3][4] This stability makes
TBDPSCI an invaluable reagent in complex, multi-step syntheses where other silyl ethers might
be labile.[5][6] However, the electrophilic nature of the silicon-chlorine bond also makes
TBDPSCI highly susceptible to hydrolysis, necessitating specific handling and storage
procedures to maintain its reactivity and prevent the formation of unwanted byproducts.[1][7]
This guide provides a comprehensive overview of the moisture sensitivity of TBDPSCI, detailed
protocols for its handling, and methods for mitigating the impact of hydrolysis.

Physicochemical Properties

TBDPSCI is typically a colorless to light yellow liquid with a boiling point of 90 °C at 0.01
mmHg.[7] Key properties are summarized in the table below.
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Property Value References
CAS Number 58479-61-1 [1]18]
Molecular Formula C16H19CISi [1][8]
Molecular Weight 274.86 g/mol [7119]
Colorless to light yellow/orange
Appearance -
liquid
Density ~1.06 g/mL at 25 °C [7]
Boiling Point 90 °C @ 0.01 mmHg [7]
Flash Point 112 °C (233.6 °F)
Miscible in most organic
Solubility solvents (e.g., DMF, CHz2Clz, [7][10]
THF)
Sensitivity Moisture Sensitive [71[11][12]

Moisture Sensitivity and Hydrolysis

The core of TBDPSCI's reactivity lies in the electrophilic silicon atom, which is readily attacked
by nucleophiles. Water is a potent nucleophile that reacts with TBDPSCI in an undesirable
hydrolysis pathway. This reaction is often rapid and leads to the formation of tert-
butyldiphenylsilanol (TBDPS-OH).[13] The silanol byproduct can then undergo self-
condensation to form 1,1,3,3-tetraphenyl-1,3-di-tert-butyldisiloxane.[13]

The presence of these byproducts can complicate reactions by consuming the reagent and
introducing impurities that require removal during work-up and purification.[13] Therefore,
handling TBDPSCI under strictly anhydrous conditions is critical for successful and
reproducible synthetic outcomes.[1]
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Diagram 1: TBDPSCI Hydrolysis Pathway
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Start: Prepare to
Handle TBDPSCI

Wear Appropriate PPE:
- Safety Goggles
- Impermeable Gloves
- Lab Coat

Work in a
Chemical Fume Hood

Ensure Inert Atmosphere
(Nitrogen or Argon)
Use Oven-Dried
Glassware

Transfer Reagent
using Syringe/Cannula

Procedure Complete

Diagram 2: Safe Handling Workflow for TBDPSCI
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Diagram 3: Workflow for Protection of an Alcohol with TBDPSCI
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Diagram 4: Relative Acidic Stability of Silyl Ethers

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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